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An In-depth Technical Guide to the Iron-Nickel 42% System (Alloy 42)

Introduction

The iron-nickel (Fe-Ni) alloy system is of significant interest in materials science and
engineering. Alloys within this system exhibit a range of unique magnetic, thermal, and
mechanical properties. This guide focuses specifically on the Fe-42Ni alloy, commercially
known as Alloy 42 (UNS K94100), which consists of approximately 42% nickel and 58% iron.[1]
[2] Alloy 42 is a controlled-expansion alloy renowned for its low and relatively constant
coefficient of thermal expansion (CTE) over a specific temperature range, making it invaluable
for applications requiring a precise thermal expansion match with ceramics, glasses, and
silicon.[1][3][4]

This document serves as a technical resource for researchers, scientists, and professionals in
fields such as materials science and engineering. While its primary applications are in
electronics and precision instruments, the material's stability is relevant for the construction of
scientific apparatus used in various research settings, including drug development laboratories.

Phase Characteristics of the Fe-42Ni System

The Fe-Ni phase diagram reveals the equilibrium phases present at different temperatures and
compositions. For an alloy with 42% nickel, the microstructure is relatively straightforward
compared to other compositions in the system.

At all temperatures below its melting point, the stable phase for the Fe-42Ni alloy is the
austenite (y) phase.[5][6] This phase is a face-centered cubic (FCC) solid solution of nickel in
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iron.[5][6] Unlike iron-nickel alloys with lower nickel content, Alloy 42 does not undergo the
typical allotropic transformation from austenite (y) to ferrite (a), a body-centered cubic (BCC)
structure, upon cooling to room temperature.[5] This phase stability contributes to its
predictable thermal and mechanical behavior.

The primary phase transition of interest, aside from melting, is a magnetic one: the Curie
transition.

Physicochemical and Mechanical Properties

The properties of Alloy 42 are intrinsically linked to its stable austenitic structure. Quantitative
data for the alloy, typically in its annealed state, are summarized below.

Physical Properties

Alloy 42's most defining characteristic is its low coefficient of thermal expansion, which is
closely matched to that of silicon, alumina, and beryllia ceramics.[1]

Property Value

Melting Point 1425 °C[7]
Curie Point 375 °C[7]
Density (at 20°C) 8.2 g/cm3[7]
Coefficient of Thermal Expansion (30-300°C) 4.2 x 1078 /K[7]
Thermal Conductivity (at 20°C) 14.7 Wim-K[7]

Table 1: Physical Properties of Alloy 42

Mechanical Properties

The mechanical properties of Alloy 42 make it suitable for forming and fabrication into
components like semiconductor lead frames.[4][7]
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Property Value

Ultimate Tensile Strength 490 - 500 MPa[1][4]
0.2% Offset Yield Strength 250 - 300 MPa[1][4]
Elongation 30 - 43 %[1][4]
Hardness ~140 HBJ[1]

Table 2: Typical Mechanical Properties of Annealed Alloy 42

Experimental Characterization Protocols

Determining the phase characteristics and properties of Fe-42Ni alloy involves several
standard materials characterization techniques.

X-Ray Diffraction (XRD) for Phase Identification

XRD is used to confirm the crystal structure of the material.
Methodology:

Sample Preparation: A small, representative sample of Alloy 42 is sectioned. The surface for
analysis is ground flat and polished to a mirror finish to remove any surface deformation and
ensure a clear diffraction signal.

Instrument Setup: The sample is mounted in a powder X-ray diffractometer. The instrument
is configured with a specific X-ray source (e.g., Cu Ka radiation).

Data Acquisition: The sample is irradiated with the X-ray beam as it is rotated through a
range of angles (26), and the intensity of the diffracted X-rays is recorded by a detector.

Phase Analysis: The resulting diffraction pattern, a plot of intensity versus 26 angle, is
analyzed. The peak positions are compared to standard diffraction patterns from the Joint
Committee on Powder Diffraction Standards (JCPDS) database. For Alloy 42, the pattern will
correspond to the face-centered cubic (FCC) structure of austenite.[8][9] The absence of
peaks corresponding to a body-centered cubic (BCC) phase confirms the lack of ferrite.[8]
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Differential Scanning Calorimetry (DSC) for Thermal
Transitions

DSC is employed to identify the temperatures at which thermal transitions occur, such as the
Curie point and melting.[10]

Methodology:

o Sample Preparation: A small, clean sample of the alloy (typically 10-150 mg) is weighed
accurately and placed into a DSC crucible (e.g., aluminum or platinum).[11] An empty,
identical crucible is used as a reference.

o Thermal Program: The sample and reference crucibles are placed in the DSC furnace. A
specific thermal program is initiated, typically involving heating the sample at a constant rate
(e.g., 10 °C/min) over a wide temperature range that encompasses the expected transitions.
[11]

» Data Acquisition: The instrument measures the difference in heat flow required to maintain
the sample and reference at the same temperature throughout the program.

o Data Analysis: The resulting DSC curve plots heat flow versus temperature. A sharp
endothermic peak indicates melting.[12] A more subtle change in the baseline of the curve,
often appearing as a second-order transition, indicates the Curie temperature, where the
material transitions from ferromagnetic to paramagnetic.[10][11]

Metallography for Microstructure Visualization

Metallography is used to visually inspect the microstructure of the alloy, including grain size and
phase distribution.[5][6]

Methodology:

e Sample Preparation: The alloy sample is sectioned, mounted in a polymer resin, and then
subjected to a series of grinding and polishing steps using progressively finer abrasive media
to achieve a scratch-free, mirror-like surface.[6][13]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.researchgate.net/publication/287571811_DSC_investigation_of_binary_iron-nickel_alloys
https://www.researchgate.net/publication/366995916_Calorimetric_Studies_of_Phase_Transformations_in_Fe-Ni_Alloys
https://www.researchgate.net/publication/366995916_Calorimetric_Studies_of_Phase_Transformations_in_Fe-Ni_Alloys
https://www.confer.cz/metal/2022/download/4387-study-of-specific-heats-and-phase-transformation-temperatures-of-alloys-based-on-fe-c-cr-ni-depending-on-composition-and-temperature.pdf
https://www.researchgate.net/publication/287571811_DSC_investigation_of_binary_iron-nickel_alloys
https://www.researchgate.net/publication/366995916_Calorimetric_Studies_of_Phase_Transformations_in_Fe-Ni_Alloys
https://vacaero.com/information-resources/metallography-with-george-vander-voort/880-metallography-of-superalloys.html
https://www.buehler.com/assets/solutions/technotes/Superalloy_Metallography_IH-10-03.pdf
https://www.buehler.com/assets/solutions/technotes/Superalloy_Metallography_IH-10-03.pdf
https://www.metallographic.com/Metallographic-Preparation-Procedures/Fe-N-C0-Al.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Etching: The polished surface is chemically etched to reveal microstructural features. A
common etchant for Fe-Ni alloys is Glyceregia (a mixture of hydrochloric acid, nitric acid, and
glycerol).[6] The etchant preferentially attacks grain boundaries, making them visible under a
microscope.

e Microscopic Examination: The etched sample is examined using a light optical microscope or
a scanning electron microscope (SEM). The analysis reveals the grain structure of the
austenitic matrix. For superalloys, this technique can also reveal secondary phases or
precipitates, though in basic Alloy 42, the structure is typically a single-phase solid solution.

[5]

Visualized Workflows and Relationships

The following diagrams illustrate key logical and experimental flows related to the Fe-42Ni
system.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.buehler.com/assets/solutions/technotes/Superalloy_Metallography_IH-10-03.pdf
https://vacaero.com/information-resources/metallography-with-george-vander-voort/880-metallography-of-superalloys.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Heating Cycle

Room Temperature
(Austenite y, Ferromagnetic)

~375°C
(Austenite y, Paramagnetic)

~1425 °C
(Liquid Phase)

Cooling Cycle

Liquid Phase

Solidification
(Austenite y, Paramagnetic)

~375 °C
(Austenite y, Ferromagnetic)

Room Temperature
(Austenite y, Ferromagnetic)

Click to download full resolution via product page

Caption: Phase and magnetic state transitions for Fe-42Ni alloy during thermal cycling.
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Caption: Standard experimental workflow for the characterization of Fe-42Ni alloy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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